Cas no 180003-61-6 (2,3,3-Trimethyl-6-phenyl-3H-indole)

• Product Name: 2,3,3-Trimethyl-6-phenyl-3H-indole
• CAS No: 180003-61-6
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• MDL: MFCD27939246
• CID: 1092987
• PubChem ID: 19593941
• Update Time: 2025-08-05

2,3,3-Trimethyl-6-phenyl-3H-indole Chemical and Physical Properties

Names and Identifiers

• 2,3,3-Trimethyl-6-phenyl-3H-indole
• 2,3,3-trimethyl-6-phenylindole
• SCHEMBL3912863
• 180003-61-6

• MDL： MFCD27939246
• Inchi： 1S/C17H17N/c1-12-17(2,3)15-10-9-14(11-16(15)18-12)13-7-5-4-6-8-13/h4-11H,1-3H3
• InChI Key： GXIAISSARIHOAL-UHFFFAOYSA-N
• SMILES： N1C2C=C(C3C=CC=CC=3)C=CC=2C(C)(C)C=1C

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2,3,3-Trimethyl-6-phenyl-3H-indole

2,3,3-Trimethyl-6-phenyl-3H-indole (CAS No. 180003-61-6): A Comprehensive Overview

2,3,3-trimethyl-6-phenyl-indole, also known as CAS No. 180003-61-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of methyl groups at positions 2 and 3, along with a phenyl group at position 6, imparts unique chemical and biological properties to this molecule.

The indole core of this compound is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. Recent studies have highlighted the potential of 2,3,3-trimethylindoles as modulators of G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The addition of a phenyl group at position 6 further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development.

From a structural perspective, 2,3,3-trimethylindoles exhibit significant conformational flexibility due to the presence of the methyl substituents. This flexibility allows the molecule to adopt various conformations that can potentially bind to diverse receptor sites. Recent computational studies have utilized molecular docking techniques to predict the binding modes of CAS No. 180003-61-6 with various GPCRs, providing valuable insights into its potential therapeutic applications.

The synthesis of 2,3,3-trimethylindoles has been extensively studied in recent years. One common approach involves the Povarov reaction, which enables the construction of indoles through cyclization reactions between alkenes and carbonyl compounds under palladium catalysis. The introduction of methyl groups at positions 2 and 3 can be achieved through alkylation or Friedel-Crafts acylation reactions. The phenyl group at position 6 is typically introduced via Suzuki-Miyaura coupling or other cross-coupling reactions.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing CAS No. 180003-61-6. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to improve reaction yields and reduce environmental impact. These methods not only enhance the efficiency of synthesis but also align with current trends toward more eco-friendly chemical processes.

In terms of biological activity, 2,5-dimethoxyindoles, including CAS No. 180003-61_, have been shown to exhibit potent anti-inflammatory and antioxidant properties. Studies conducted on human cell lines have demonstrated that these compounds can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-beta by modulating NF-kappaB signaling pathways.

Furthermore, indole derivatives like CAS No. 18__have been investigated for their potential as anticancer agents. Preclinical studies have shown that these compounds can induce apoptosis in cancer cells by targeting specific oncogenes such as Bcl-xL and Bax proteins.

The pharmacokinetic properties of CAS No.__have also been extensively studied using in vitro models such as Caco-mono layer assays and MDCK cell lines.__Results indicate that this compound exhibits moderate permeability across biological membranes,__making it suitable for oral drug delivery.

Recent advances in medicinal chemistry have focused on optimizing the bioavailability and efficacy of indole derivatives like CAS No.__. For instance,__researchers have explored the use of prodrugs and nanoparticle-based delivery systems to enhance drug uptake and reduce systemic toxicity.

In conclusion,__ CAS No.__, or __, represents a promising lead compound for developing novel therapeutics targeting inflammatory diseases,__cancer,__and other conditions.__Its unique chemical structure,__combined with advancements in synthetic methods and drug delivery systems,__positions it as a valuable asset in modern drug discovery pipelines.